N-(3-chloro-4-methoxyphenyl)-2-[(oxan-4-yl)methoxy]pyridine-4-carboxamide
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Description
N-(3-chloro-4-methoxyphenyl)-2-[(oxan-4-yl)methoxy]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C19H21ClN2O4 and its molecular weight is 376.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis Applications
Green Synthesis of Pyranopyrazoles : A study by Zolfigol et al. (2013) details a green, efficient method for preparing pyranopyrazoles, which are structurally related to the compound of interest. This synthesis employs isonicotinic acid as a biological organocatalyst under solvent-free conditions, highlighting the potential for eco-friendly synthesis methods applicable to related compounds (Zolfigol et al., 2013).
Antimicrobial and Anticoccidial Activity : Research on pyran derivatives, such as those by Georgiadis (1976), demonstrates their potential in antimicrobial and anticoccidial applications. The study synthesizes compounds with a pyran core, showing significant biological activity, which could extend to derivatives like N-(3-chloro-4-methoxyphenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide (Georgiadis, 1976).
Pharmacological Activity of Pyrazole Derivatives : A synthesis and evaluation of pyrazole derivatives bearing N1-isonicotinoyl groups, such as the work by Bhirud et al. (2020), indicate the potential for these compounds in antioxidant, anti-mycobacterial, and anticancer applications. This suggests that structurally similar compounds may also possess varied pharmacological activities (Bhirud et al., 2020).
Biological Activity
Antimitotic Agents : A study by Temple and Rener (1992) on ethyl carbamate derivatives showcases their biological activity across several systems, with certain isomers displaying significant potency. Such research provides a basis for exploring the biological activities of structurally related compounds, including their potential antimitotic properties (Temple & Rener, 1992).
Corrosion Inhibition : Pyranopyrazole derivatives have been investigated for their corrosion inhibition performance on mild steel, as detailed by Yadav et al. (2016). This application demonstrates the utility of pyran derivatives in industrial settings, protecting materials from corrosion (Yadav et al., 2016).
Properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O4/c1-24-17-3-2-15(11-16(17)20)22-19(23)14-4-7-21-18(10-14)26-12-13-5-8-25-9-6-13/h2-4,7,10-11,13H,5-6,8-9,12H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODPNISQYIHWNGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC(=NC=C2)OCC3CCOCC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.